2-azetidin-3-yl-5-methoxy-1H-benzimidazole

• IUPAC Name: 2-(azetidin-3-yl)-6-methoxy-1H-benzimidazole
• InChI: InChI=1S/C11H13N3O/c1-15-8-2-3-9-10(4-8)14-11(13-9)7-5-12-6-7/h2-4,7,12H,5-6H2,1H3,(H,13,14)
• InChI Key: ONIWFFVRFLTHTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)C3CNC3
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

“2-azetidin-3-yl-5-methoxy-1H-benzimidazole” is a complex organic compound that contains an azetidine ring and a benzimidazole ring. The azetidine ring is a four-membered heterocyclic ring containing three carbon atoms and one nitrogen atom. The benzimidazole ring is a fused aromatic ring system that consists of a benzene ring and an imidazole ring. The compound also contains a methoxy group, which is an ether derivative of methanol.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves two steps: the construction of a benzene ring containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. The azetidine ring can be synthesized from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction.

Molecular Structure Analysis

The molecular structure of “this compound” is complex due to the presence of multiple ring structures and functional groups. The azetidine ring and the benzimidazole ring are the primary structural components of the molecule.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to exhibit a wide range of chemical reactivity, which can be attributed to the presence of the imidazole ring. This ring system is known to participate in a variety of chemical reactions, including condensation reactions, ring-opening reactions, and various types of substitution reactions.

Scientific Research Applications

AZM is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent for the preparation of various organic compounds, and as a ligand in coordination chemistry. AZM is also used as an intermediate in the synthesis of pharmaceuticals and as an additive in the manufacture of plastics. Additionally, AZM is used in the synthesis of dyes, pigments, and other materials.

Mechanism of Action

Target of Action

Benzimidazole derivatives have been found to exhibit a wide range of pharmacological activities. They are known to interact with various biological targets, including enzymes and receptors involved in critical biochemical pathways .

Mode of Action

The exact mode of action can vary depending on the specific benzimidazole derivative and its target. For instance, some benzimidazole derivatives are known to inhibit certain enzymes, thereby disrupting the biochemical processes that these enzymes facilitate .

Biochemical Pathways

Benzimidazole derivatives can affect various biochemical pathways. For example, they have been reported to exhibit antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .

Pharmacokinetics

The pharmacokinetic properties of benzimidazole derivatives, including their absorption, distribution, metabolism, and excretion (ADME), can vary widely depending on their specific chemical structure .

Result of Action

The molecular and cellular effects of benzimidazole derivatives can be diverse, ranging from the inhibition of cell growth in the case of anticancer activity, to the disruption of microbial cell processes in the case of antimicrobial activity .

Action Environment

The action, efficacy, and stability of benzimidazole derivatives can be influenced by various environmental factors. These can include the pH of the environment, the presence of other substances that can interact with the compound, and the temperature .

Advantages and Limitations for Lab Experiments

The advantages of using AZM in lab experiments include its low cost, its high solubility in organic solvents, and its low toxicity. Additionally, AZM is a versatile compound that can be used in a variety of applications. The main limitation of AZM is its instability in the presence of light and air. Therefore, it is important to use AZM in a well-ventilated area and to store it in a dark container.

Future Directions

The future of AZM is promising, as it has a wide range of applications in the scientific research field. Some potential future directions for AZM include its use as a catalyst in green chemistry, its use as a ligand in coordination chemistry, and its use as an additive in the manufacture of plastics. Additionally, AZM may have potential applications in the development of new drugs, dyes, and pigments. Finally, AZM may be used in the synthesis of new materials with novel properties.